Cas no 57699-91-9 (Pyrazolidine-1-carboxylic Acid tert-Butyl Ester)

• Product Name: Pyrazolidine-1-carboxylic Acid tert-Butyl Ester
• CAS No: 57699-91-9
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD09817426
• CID: 366315
• PubChem ID: 21857793
• Update Time: 2025-06-14

Pyrazolidine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-Boc-Pyrazolidine
• 1-Pyrazolidinecarboxylicacid, 1,1-dimethylethyl ester
• PYRAZOLIDINE, N1-BOC PROTECTED
• Tert-butyl 1-pyrazolidinecarboxylate
• tert-butyl pyrazolidine-1-carboxylate
• 1-tert-butoxycarbonylpyrazolidine
• Boc-azPro-OH
• N-Boc-pyrazolidine
• pyrazolidine-1-carboxylic acid tert-butyl ester
• pyrazolidinecarboxylate
• Tert-butyl pound inverted question mark1-pyrazolidinecarboxylate
• tert-butyl pyrazolidinecarboxylate
• tert-Butyl 1-pyrazolidinecarboxylate, AldrichCPR
• CS-0035756
• 57699-91-9
• 2-tert.butyloxycarbonyl-pyrazolidine
• SY122911
• J-524816
• Pyrazolidine-1-carboxylic acid tert.-butyl ester
• 1-Butyl-1-pyrazolidinecarboxylate
• 1-Pyrazolidinecarboxylic acid, 1,1-dimethylethyl ester
• N-tert.-butyloxycarbonyl-pyrazolidine
• 1-pyrazolidinecarboxylic acid 1,1-dimethylethyl ester
• DTXSID80618900
• BB-0207
• A21704
• AM20100416
• SCHEMBL2125387
• FT-0680833
• EN300-114089
• MFCD09817426
• AKOS005071821
• MYFMFEXSUJUPEC-UHFFFAOYSA-N
• Pyrazolidine,n1-boc protected
• Pyrazolidine-1-carboxylic Acid tert-Butyl Ester

• MDL： MFCD09817426
• Inchi： 1S/C8H16N2O2/c1-8(2,3)12-7(11)10-6-4-5-9-10/h9H,4-6H2,1-3H3
• InChI Key： MYFMFEXSUJUPEC-UHFFFAOYSA-N
• SMILES： O(C(N1CCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 172.12100
• Monoisotopic Mass: 172.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1

Experimental Properties

• Density: 1.056
• Boiling Point: 214.6°Cat760mmHg
• Flash Point: 83.6°C
• Refractive Index: 1.471
• PSA: 41.57000
• LogP: 1.39850

Pyrazolidine-1-carboxylic Acid tert-Butyl Ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Pyrazolidines

Additional information on Pyrazolidine-1-carboxylic Acid tert-Butyl Ester

Comprehensive Overview of Pyrazolidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 57699-91-9)

Pyrazolidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 57699-91-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative of pyrazolidine is particularly valued for its role as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the tert-butyl ester group, enhance its stability and reactivity, making it a preferred choice for chemists working on drug discovery and development.

In recent years, the demand for Pyrazolidine-1-carboxylic Acid tert-Butyl Ester has surged due to its applications in designing novel enzyme inhibitors and small-molecule therapeutics. Researchers are increasingly exploring its potential in targeting inflammatory pathways and metabolic disorders, aligning with the growing interest in precision medicine. The compound’s carboxylic acid moiety allows for further functionalization, enabling the creation of derivatives with tailored properties for specific biological targets.

From a synthetic chemistry perspective, 57699-91-9 is often employed in peptide coupling reactions and protecting group strategies. Its compatibility with common reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole) makes it a reliable building block for solid-phase synthesis. These attributes have positioned it as a critical component in the toolkit of medicinal chemists, especially those focused on high-throughput screening and combinatorial chemistry.

The compound’s relevance extends to the field of green chemistry, where its efficient synthesis and minimal waste generation align with sustainability goals. Recent advancements in catalytic methods have further optimized its production, reducing reliance on hazardous solvents. This eco-friendly approach resonates with the pharmaceutical industry’s shift toward green solvents and atom-economical processes, addressing both regulatory and environmental concerns.

Analytical characterization of Pyrazolidine-1-carboxylic Acid tert-Butyl Ester typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and confirm structural integrity, which are critical for reproducibility in research. The compound’s spectral data is well-documented, facilitating its identification and quality control in laboratory settings.

Looking ahead, the versatility of CAS No. 57699-91-9 continues to inspire innovations in drug delivery systems and bioconjugation. Its adaptability to click chemistry and bioorthogonal reactions opens new avenues for developing targeted therapies. As the scientific community prioritizes personalized medicine and multifunctional therapeutics, this compound is poised to remain a cornerstone of cutting-edge research.